Cas no 15113-02-7 (Quinoline, 2-methoxy-4,6,8-trimethyl-)

Quinoline, 2-methoxy-4,6,8-trimethyl- structure
15113-02-7 structure
Product Name:Quinoline, 2-methoxy-4,6,8-trimethyl-
CAS No:15113-02-7
MF:C13H15NO
MW:201.264303445816
CID:236042
PubChem ID:268322
Update Time:2025-04-19

Quinoline, 2-methoxy-4,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-methoxy-4,6,8-trimethyl-
    • 2-methoxy-4,6,8-trimethylquinoline
    • 2-Methoxy-4,6,8-trimethyl-chinolin
    • 2-methoxy-4,6,8-trimethyl-quinoline
    • AC1L6K14
    • AC1Q57SS
    • AG-J-39063
    • AR-1E3072
    • CTK0I3989
    • NSC108482
    • NSC109790
    • 15113-02-7
    • NSC-108482
    • DTXSID30296252
    • NSC-109790
    • Inchi: 1S/C13H15NO/c1-8-5-10(3)13-11(6-8)9(2)7-12(14-13)15-4/h5-7H,1-4H3
    • InChI Key: VTBCNGLTFWXJOA-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=C2C=C(C)C=C(C)C2=N1

Computed Properties

  • Exact Mass: 201.11545
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
  • LogP: 3.16860
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